2-Chloro-4-(naphthalen-2-yl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-naphthalen-2-ylbenzoic acid
• InChI: InChI=1S/C17H11ClO2/c18-16-10-14(7-8-15(16)17(19)20)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20)
• InChI Key: FSOJEDUNCYOYPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=C(C=C3)C(=O)O)Cl
• Molecular Formula: C17H11ClO2
• DSSTOX Substance ID: DTXSID20690427
• Molecular Weight: 282.7 g/mol
• CAS RN: 1261953-77-8

Description

2-Chloro-4-(naphthalen-2-yl)benzoic acid, 95% (2C4NBA) is an organic compound that can be synthesized from the reaction of 2-chlorobenzoic acid and naphthalene-2-carbaldehyde. It is a white crystalline solid with a melting point of 102–104 °C. 2C4NBA is a versatile compound and has been used in a variety of scientific research applications.

Scientific Research Applications

2-Chloro-4-(naphthalen-2-yl)benzoic acid, 95% has been used in a variety of scientific research applications, including as a catalyst for the synthesis of polymers, as a reagent for the synthesis of heterocyclic compounds, and as a ligand for metal complexes. It has also been used as a reagent in the synthesis of biologically active compounds and as a reactant in the synthesis of pharmaceuticals.

Mechanism of Action

2-Chloro-4-(naphthalen-2-yl)benzoic acid, 95% is an electron-rich molecule that can act as an electron-donating group. It can form hydrogen bonds with other molecules, which can affect the reactivity of the molecule. It can also interact with metal ions, forming coordination complexes. These complexes can be used to catalyze reactions or to bind other molecules.
Biochemical and Physiological Effects
2-Chloro-4-(naphthalen-2-yl)benzoic acid, 95% is not known to have any direct biochemical or physiological effects on humans or other organisms. However, it has been used in the synthesis of biologically active compounds, and it is possible that these compounds may have some biological effects.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(naphthalen-2-yl)benzoic acid, 95% is a relatively inexpensive and easy to synthesize compound, making it an attractive choice for laboratory experiments. It is also relatively stable and can be stored for long periods of time. However, it is a relatively weak acid, and its reactivity is limited by its low solubility in water.

Future Directions

There are many potential future directions for the use of 2-Chloro-4-(naphthalen-2-yl)benzoic acid, 95% in scientific research. It could be used as a reagent in the synthesis of new pharmaceuticals or biologically active compounds. It could also be used as a ligand in the synthesis of metal complexes, which could be used as catalysts for chemical reactions. Additionally, it could be used to study the effects of hydrogen bonding on the reactivity of molecules. Finally, it could be used to study the interactions between metal ions and organic molecules.

Synthesis Methods

2-Chloro-4-(naphthalen-2-yl)benzoic acid, 95% can be synthesized by a two-step process. First, 2-chlorobenzoic acid is reacted with naphthalene-2-carbaldehyde in the presence of a base, such as sodium hydroxide, to form 2-chloro-4-(naphthalen-2-yl)benzoic acid. The reaction is typically carried out in an aqueous solution of the reactants at a temperature of 70–80 °C. The reaction is complete after a few hours and the product is isolated by filtration and recrystallization from a suitable solvent.